Cas no 1225522-64-4 (1-(3-Chloro-2-ethoxyphenyl)-ethylamine)

• Product Name: 1-(3-Chloro-2-ethoxyphenyl)-ethylamine
• CAS No: 1225522-64-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5525842
• Update Time: 2025-05-24

1-(3-Chloro-2-ethoxyphenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-ethoxyphenyl)-ethylamine
• Benzenemethanamine, 3-chloro-2-ethoxy-α-methyl-

• Inchi： 1S/C10H14ClNO/c1-3-13-10-8(7(2)12)5-4-6-9(10)11/h4-7H,3,12H2,1-2H3
• InChI Key： SFBUUSGXMRVWPC-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C(N)C)Cl)CC

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±30.0 °C(Predicted)
• pka: 8.84±0.10(Predicted)

Additional information on 1-(3-Chloro-2-ethoxyphenyl)-ethylamine

Comprehensive Overview of 1-(3-Chloro-2-ethoxyphenyl)-ethylamine (CAS No. 1225522-64-4): Properties, Applications, and Industry Relevance

1-(3-Chloro-2-ethoxyphenyl)-ethylamine (CAS No. 1225522-64-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chloro-substituted ethylamine derivative exhibits a molecular framework combining an aromatic ring with an ethoxy group and an amine functionality, making it a versatile intermediate for synthetic applications. The compound's molecular formula C10H14ClNO and precise structural configuration contribute to its growing importance in modern chemical development.

Recent trends in drug discovery and precision agriculture have increased demand for tailored aromatic amines like 1-(3-Chloro-2-ethoxyphenyl)-ethylamine. Researchers particularly value its potential as a building block for developing novel biologically active compounds. The chloro-ethoxy-phenyl moiety in its structure offers distinct electronic properties that influence molecular interactions, a feature frequently explored in structure-activity relationship (SAR) studies. These characteristics align with current industry priorities for targeted molecular design and sustainable chemistry approaches.

The synthesis of CAS 1225522-64-4 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern green chemistry principles are being applied to optimize its production, addressing growing concerns about environmental impact in chemical manufacturing. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's identity and purity, meeting stringent quality standards required for research applications.

In pharmaceutical contexts, derivatives of 1-(3-Chloro-2-ethoxyphenyl)-ethylamine are being investigated for their potential bioactive properties. The compound's structure shares pharmacophore elements with various central nervous system (CNS) agents, though specific therapeutic applications remain under proprietary development. This aligns with frequent search queries about novel drug intermediates and next-generation pharmaceutical ingredients in scientific literature and patent databases.

The agrochemical sector shows parallel interest in this compound as a precursor for crop protection agents. Its chlorinated aromatic structure provides a foundation for developing compounds with potential pesticidal activity, responding to industry needs for selective pest control solutions. Such applications connect with current discussions about sustainable agriculture and reduced environmental persistence of agrochemicals.

From a commercial perspective, 1225522-64-4 occupies a niche but growing segment in the fine chemicals market. Suppliers emphasize its high purity grades (typically ≥95%) and strict quality control measures to meet research requirements. The compound's storage stability under recommended conditions (often 2-8°C in inert atmospheres) makes it practical for laboratory use, addressing common logistical concerns in chemical procurement.

Emerging analytical techniques are enhancing understanding of 1-(3-Chloro-2-ethoxyphenyl)-ethylamine's physicochemical properties. Computational chemistry approaches, including molecular docking studies and quantitative structure-property relationship (QSPR) modeling, provide insights into its potential interactions and reactivity patterns. These advanced methods respond to the scientific community's growing interest in predictive chemistry tools.

Regulatory aspects surrounding CAS 1225522-64-4 reflect standard chemical safety protocols rather than restrictive controls. Proper laboratory handling procedures and personal protective equipment (PPE) are recommended, consistent with general organic compound safety practices. This positions the material favorably compared to more heavily regulated substances in chemical research workflows.

The future trajectory for 1-(3-Chloro-2-ethoxyphenyl)-ethylamine appears promising as research continues into functionalized aromatic amines. Its structural versatility supports diverse chemical modifications, making it valuable for exploring new structure-property relationships. These developments align with broader scientific trends toward rational molecular design and tailored functionality in specialty chemicals.

For researchers investigating chloro-substituted phenyl ethylamines or ethoxy-containing aromatic amines, this compound offers a strategically functionalized scaffold. Its growing presence in patent literature suggests expanding applications, particularly in areas requiring precisely modified aromatic systems. As synthetic methodologies advance, CAS 1225522-64-4 will likely play an increasing role in developing next-generation chemical entities across multiple scientific disciplines.